3-((1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C20H21ClN4O2S/c1-13-4-2-3-5-15(13)25-18(22-23-20(25)27)12-14-8-10-24(11-9-14)19(26)16-6-7-17(21)28-16/h2-7,14H,8-12H2,1H3,(H,23,27)
• InChI Key: ITOGVMAJZSROEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H21ClN4O2S
• Molecular Weight: 416.9 g/mol

Description

3-((1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H21ClN4O2S and its molecular weight is 416.92. The purity is usually 95%.
BenchChem offers high-quality 3-((1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((1-(5-chlorothiophene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Polyfunctional Pyrazolyl Substituted and Pyrazolofused Pyridines : A study discussed the synthesis of novel polyfunctional pyrazolyl-substituted monocyclic pyridines and pyrazolo[5,4-b]pyridines in one-pot reactions. These compounds, synthesized from ethyl 2-cyano-3-(5-chloro-1,3-diphenylpyrazol-4-yl)acrylate, highlight the versatility of similar structural frameworks in generating complex heterocyclic systems (Latif, Rady, & Döupp, 2003).

• Acylation of Fulleropyrrolidine : The acylation of 2,5-dimethoxycarbonyl[60]fulleropyrrolidine with various chlorocarbonyl compounds, leading to fullerene derivatives with potential applications in material science, demonstrates the chemical reactivity of components related to the query compound (Zhang et al., 2002).

Biological Activities

• Antimicrobial Activities of 1,2,4-Triazole Derivatives : A study on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, which are synthesized from various ester ethoxycarbonylhydrazones with primary amines, could provide a foundation for evaluating the biological activities of compounds with a triazole core. Some synthesized compounds showed good or moderate activities against tested microorganisms, indicating the potential for similar structures to exhibit biological activities (Bektaş et al., 2007).

Molecular Docking Studies

• EGFR Inhibitors Analysis : Molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors were conducted to understand the mechanism behind their anti-cancer properties. This study highlights the importance of structural analysis and molecular docking in assessing the therapeutic potential of novel compounds (Karayel, 2021).